3-(1,3-benzodioxol-5-yl)-2-cyano-2-propenethioamide

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-2-cyanoprop-2-enethioamide
• InChI: InChI=1S/C11H8N2O2S/c12-5-8(11(13)16)3-7-1-2-9-10(4-7)15-6-14-9/h1-4H,6H2,(H2,13,16)/b8-3-
• InChI Key: RHTVPWVESMJUOP-BAQGIRSFSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C(C#N)C(=S)N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C(/C#N)\C(=S)N
• Molecular Formula: C11H8N2O2S
• Molecular Weight: 232.26 g/mol

Description

Synthesis Analysis

The synthesis of 3-(1,3-Benzodioxol-5-yl)-2-cyano-2-propenethioamide and related compounds often involves complex reactions that utilize various precursors and catalysts to achieve the desired molecular architecture. Techniques such as microwave-assisted 1,3-dipolar cycloaddition have been highlighted as eco-friendly approaches to synthesizing five-membered heterocycles, including structures similar to 3-(1,3-Benzodioxol-5-yl)-2-cyano-2-propenethioamide (Piñeiro & Melo, 2009). This method emphasizes efficiency and eco-friendliness by reducing reaction times and improving yields under mild conditions.

Molecular Structure Analysis

The molecular structure of 3-(1,3-Benzodioxol-5-yl)-2-cyano-2-propenethioamide is characterized by the presence of a 1,3-benzodioxol moiety, a cyano group, and a propenethioamide linkage. This unique combination of functional groups contributes to its distinctive chemical behavior and properties. The literature review on benzodioxane derivatives, including structural analogues, discusses their broad spectrum of biological activities, which can be attributed to variations in their molecular frameworks (Ahmed, Habibullah, & Khan, 2009).

Chemical Reactions and Properties

3-(1,3-Benzodioxol-5-yl)-2-cyano-2-propenethioamide can undergo various chemical reactions, leveraging its reactive sites for modifications and functionalizations. The compound's chemical properties are significantly influenced by the presence of electron-withdrawing groups such as the cyano group, which can affect its reactivity in nucleophilic addition reactions. Research on similar structures has explored diverse reactivity patterns, demonstrating the compound's versatility in synthetic applications (Chidrawar, 2017).

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to how it exerts its effects at the molecular level. This often involves interaction with specific proteins or enzymes.

Safety and Hazards

This involves assessing the potential risks associated with handling the compound. This can include toxicity data, flammability, and precautions for safe handling and storage.